Cas no 2229263-43-6 (methyl 2-hydroxy-5-methoxy-3,3,5-trimethylhexanoate)

• Product Name: methyl 2-hydroxy-5-methoxy-3,3,5-trimethylhexanoate
• CAS No: 2229263-43-6
• MF: C₁₁H₂₂O₄
• MW: 218.289984226227
• CID: 6126831
• PubChem ID: 165614464
• Update Time: 2025-06-27

methyl 2-hydroxy-5-methoxy-3,3,5-trimethylhexanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-5-methoxy-3,3,5-trimethylhexanoate
• 2229263-43-6
• EN300-1804641

• Inchi： 1S/C11H22O4/c1-10(2,7-11(3,4)15-6)8(12)9(13)14-5/h8,12H,7H2,1-6H3
• InChI Key： JGHQOOUTDUJRHD-UHFFFAOYSA-N
• SMILES： O(C)C(C)(C)CC(C)(C)C(C(=O)OC)O

Computed Properties

• Exact Mass: 218.15180918g/mol
• Monoisotopic Mass: 218.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.8Ų

Additional information on methyl 2-hydroxy-5-methoxy-3,3,5-trimethylhexanoate

Methyl 2-Hydroxy-5-Methoxy-3,3,5-Trimethylhexanoate (CAS No. 2229263-43-6): An Overview of a Promising Compound in Chemical and Pharmaceutical Research

Methyl 2-hydroxy-5-methoxy-3,3,5-trimethylhexanoate (CAS No. 2229263-43-6) is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in chemical and pharmaceutical research. This article aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research developments.

Chemical Properties

Methyl 2-hydroxy-5-methoxy-3,3,5-trimethylhexanoate is a complex organic molecule characterized by its ester functional group and multiple substituents. The compound has a molecular formula of C11H20O4 and a molecular weight of 216.27 g/mol. Its structure includes a hydroxyl group (-OH), a methoxy group (-OCH3), and three methyl groups (-CH3), which contribute to its unique chemical properties and reactivity.

The presence of the hydroxyl group makes the compound partially soluble in water and highly soluble in organic solvents such as ethanol and acetone. The methoxy group adds to the molecule's polarity and can influence its interactions with other molecules. The multiple methyl groups contribute to the compound's stability and can affect its biological activity.

Synthesis Methods

The synthesis of methyl 2-hydroxy-5-methoxy-3,3,5-trimethylhexanoate has been explored using various methods, each with its advantages and limitations. One common approach involves the esterification of 2-hydroxy-5-methoxy-3,3,5-trimethylhexanoic acid with methanol in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. This method is straightforward but requires careful control of reaction conditions to achieve high yields and purity.

Another approach involves the reaction of 2-hydroxy-5-methoxy-3,3,5-trimethylhexanoyl chloride with methanol. This method is more efficient but requires the preparation of the acid chloride intermediate, which can be challenging due to its reactivity and potential for side reactions.

Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods for this compound. For example, using biocatalysts such as lipases has shown promise in achieving high selectivity and yield while minimizing waste production.

Biological Activities

Methyl 2-hydroxy-5-methoxy-3,3,5-trimethylhexanoate has been studied for its potential biological activities, including anti-inflammatory, antioxidant, and anti-cancer properties. These activities are attributed to its unique chemical structure and the presence of functional groups that can interact with biological targets.

In vitro studies have shown that the compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. It also demonstrates antioxidant activity by scavenging free radicals and protecting cells from oxidative damage. These properties make it a promising candidate for the development of new therapeutic agents for inflammatory diseases.

Furthermore, preliminary research suggests that methyl 2-hydroxy-5-methoxy-3,3,5-trimethylhexanoate may have anti-cancer properties by inducing apoptosis in cancer cells and inhibiting their proliferation. While these findings are preliminary and require further validation through in vivo studies and clinical trials, they highlight the potential of this compound in cancer therapy.

Recent Research Developments

The interest in methyl 2-hydroxy-5-methoxy-3,3,5-trimethylhexanoate has grown significantly in recent years due to its potential applications in various fields. Researchers are exploring its use in drug delivery systems, where its unique chemical properties can enhance the solubility and bioavailability of other active compounds.

A study published in the Journal of Medicinal Chemistry reported that conjugating this compound with drug molecules can improve their pharmacokinetic properties and reduce side effects. The researchers found that the conjugates exhibited enhanced stability in biological environments and were more effective at targeting specific tissues or cells.

In addition to drug delivery applications, there is ongoing research into using methyl 2-hydroxy-5-methoxy-3,3,5-trimethylhexanoate as a precursor for synthesizing other valuable compounds. For example, it can be used as a building block for creating novel polymers with unique physical and chemical properties suitable for various industrial applications.

Conclusion

Methyl 2-hydroxy-5-methoxy-3,3,5-trimethylhexanoate (CAS No. 2229263-43-6) is a versatile compound with promising applications in chemical and pharmaceutical research. Its unique chemical structure confers it with valuable properties such as solubility, stability, and biological activity. Ongoing research continues to uncover new uses for this compound, making it an exciting area of study for scientists and researchers alike.